Cas no 162707-38-2 (Benzene, 1-methoxy-2-(3-pentenyl)-)

• Product name: Benzene, 1-methoxy-2-(3-pentenyl)-
• CAS No: 162707-38-2
• MF: C₁₂H₁₆O
• MW: 176.25484
• CID: 1345954
• PubChem ID: 54456634

Benzene, 1-methoxy-2-(3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-(3-pentenyl)-
• 1-methoxy-2-pent-3-enylbenzene
• 1-METHOXY-2-(PENT-3-EN-1-YL)BENZENE
• DTXSID00711467
• 162707-38-2

• Inchi： InChI=1S/C12H16O/c1-3-4-5-8-11-9-6-7-10-12(11)13-2/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： WYQMDXRQABZGPT-UHFFFAOYSA-N
• SMILES： CC=CCCC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4

Experimental Properties

• PSA: 9.23